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Compound of Interest

Compound Name: Selenium oxychloride

Cat. No.: B1580534 Get Quote

An In-depth Technical Guide to Selenium Oxychloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenium oxychloride (SeOCl₂) is a highly reactive inorganic compound with the CAS

Number 7791-23-3.[1][2][3][4][5] It is a colorless to yellowish, fuming liquid that serves as a

powerful solvent and a chlorinating agent in various chemical syntheses.[4][5][6] Structurally, it

is a pyramidal molecule, analogous to thionyl chloride (SOCl₂).[1] Its high dielectric constant

and specific conductance make it an interesting, albeit challenging, non-aqueous solvent.[1]

This guide provides a comprehensive overview of its chemical identifiers, physicochemical

properties, synthesis protocols, reactivity, and safety considerations, tailored for professionals

in research and development.

Chemical Identifiers and Nomenclature
Accurate identification is critical for regulatory compliance and safety. Selenium oxychloride is

known by several names and is registered under various chemical identification systems.
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Identifier Type Value

CAS Number 7791-23-3[1][2][3][4][5]

IUPAC Name Selenium oxychloride[1]

Synonyms

Seleninyl chloride, Seleninyl dichloride,

Selenium(IV) oxychloride,

Dichlorooxoselenium[1][2][3][5][7]

Molecular Formula SeOCl₂[1][5][8]

InChI InChI=1S/Cl2OSe/c1-4(2)3[1][5]

InChIKey LIRMPIXWGWLNND-UHFFFAOYSA-N[1][5]

SMILES O=--INVALID-LINK--Cl[1][5]

EC Number 232-244-0[1][3]

UN Number 2879[2][3]

RTECS Number VS7000000[1]

Physicochemical Properties
The physical and chemical properties of selenium oxychloride dictate its applications and

handling requirements. It is a dense, corrosive liquid that is insoluble in water, with which it

reacts.[2][3][6]
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Property Value

Molar Mass 165.87 g/mol [1][3]

Appearance Colorless to yellowish, fuming liquid[4][6][7]

Density 2.42 - 2.44 g/mL[6][8]

Melting Point 8.5 - 10.9 °C[1][6]

Boiling Point 176.4 - 180 °C (decomposes)[1][6][8]

Vapor Pressure 1 mmHg at 94.6°F (34.8°C)[2]

Vapor Density 5.7 (air = 1)[3]

Refractive Index (n_D²⁰) 1.651[1][6][8]

Solubility

Miscible with carbon tetrachloride, chloroform,

carbon disulfide, benzene, and toluene.[3][6][8]

Insoluble in water.[2][3][6]

Synthesis and Experimental Protocols
Selenium oxychloride can be prepared via several methods. Below are detailed protocols for

the most common laboratory-scale syntheses.

Diagram of Synthesis Pathways
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Method 1: Dehydration of Dichloroselenious Acid

Method 2: Reaction with Thionyl Chloride

Method 3: Chlorination in CCl₄

Selenium Dioxide (SeO₂)

Dichloroselenious Acid
(Se(OH)₂Cl₂)

+ 2 HCl

Selenium Oxychloride (SeOCl₂)

+ SOCl₂
(Heating)

Hydrochloric Acid (HCl)

Thionyl Chloride (SOCl₂)

Selenium (Se)

Selenium Tetrachloride (SeCl₄)

+ Cl₂ in CCl₄

Chlorine (Cl₂) Carbon Tetrachloride (CCl₄)

+ SeO₂Dehydration

Click to download full resolution via product page

Caption: Common laboratory synthesis routes for Selenium Oxychloride.

Protocol 1: Dehydration of Dichloroselenious Acid[1]
This method involves two main steps and is a common route for preparation.

Formation of Dichloroselenious Acid: Selenium dioxide (SeO₂) is treated with two equivalents

of hydrochloric acid (HCl).

SeO₂ + 2 HCl → Se(OH)₂Cl₂

Dehydration: The resulting dichloroselenious acid is then dehydrated to yield selenium
oxychloride and water.

Se(OH)₂Cl₂ → SeOCl₂ + H₂O
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Purification: The crude product is purified by distillation under reduced pressure to prevent

decomposition.[9]

Protocol 2: From Selenium Dioxide and Thionyl
Chloride[6][8]
This protocol offers a direct conversion using a common laboratory reagent.

Reaction Setup: A flask is charged with selenium dioxide (SeO₂) and an excess of thionyl

chloride (SOCl₂).

Heating: The mixture is heated, typically under reflux, to drive the reaction to completion.

Distillation: Selenium oxychloride is separated from the reaction mixture by fractional

distillation.

Protocol 3: Direct Union in Carbon Tetrachloride[6][10]
This method involves the direct combination of selenium tetrachloride and selenium dioxide.

Preparation of SeCl₄: Selenium tetrachloride (SeCl₄) is first prepared by passing chlorine gas

(Cl₂) into a suspension of elemental selenium in carbon tetrachloride (CCl₄).[10]

Reaction: The resulting SeCl₄ is then reacted with selenium dioxide (SeO₂) in the same

solvent.

Solvent Removal & Purification: The CCl₄ solvent is removed, and the final product is purified

by distillation.

Chemical Reactivity and Applications
Selenium oxychloride is a versatile yet hazardous reagent. Its reactivity profile makes it useful

as a specialized solvent and a reactant in organic and inorganic synthesis.

Diagram of Chemical Reactivity
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Caption: Reactivity profile of Selenium Oxychloride with various substances.

Reaction with Water: It reacts with water or moist air, decomposing to form hydrochloric acid

and selenious acid.[2][6] This reaction is vigorous and produces corrosive fumes.[11]

Solvent Properties: SeOCl₂ is an excellent solvent for many substances, including synthetic

phenolic resins and numerous non-metals like sulfur, selenium, arsenic, and iodine.[5][6][9]

Chlorinating Agent: It is used as a chlorinating agent in organic synthesis.[5][6] For example,

it can be used to prepare α-chloro ketones from ketones.[6]

Violent Reactions: Selenium oxychloride reacts explosively or violently with several

substances, including:

Potassium: Explodes on contact, even in the cold.[2][6]

Phosphorus: White phosphorus reacts explosively, while red phosphorus reacts with the

evolution of light and heat.[2][6]

Powdered Antimony: Ignites on contact.[2][6]

Metal Oxides: Reacts with oxides of silver and lead, evolving light and heat.[2][6]

Safety and Toxicology
Selenium oxychloride is extremely toxic and corrosive, requiring stringent safety protocols

during handling and storage.
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Diagram of Hazard and Emergency Response
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Caption: Logical workflow for exposure, symptoms, and first aid for SeOCl₂.

Toxicity Data
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Hazard Classification Details

GHS Pictograms

GHS05 (Corrosive), GHS06 (Toxic), GHS08

(Health Hazard), GHS09 (Environmental

Hazard)[1]

GHS Hazard Statements

H301 (Toxic if swallowed), H314 (Causes

severe skin burns and eye damage), H331

(Toxic if inhaled), H373 (May cause damage to

organs through prolonged exposure), H410

(Very toxic to aquatic life with long lasting

effects)[1][11]

NFPA 704 Diamond Health: 3, Flammability: 0, Instability: 1[1]

Acute Toxicity (Oral) Toxic if swallowed.[11]

Acute Toxicity (Dermal)

May be fatal if absorbed through the skin.[7] An

application of 0.01 cc to the skin of rabbits can

cause death in under 24 hours.[6]

Acute Toxicity (Inhalation)

Toxic if inhaled; causes corrosive irritation to the

respiratory tract and may lead to pulmonary

edema.[7][11]

LDLo (Lowest Published) 2 mg/kg (rabbit, dermal)[1]

Handling and Storage
Handling: Work should be conducted in a well-ventilated area, preferably within a fume hood.

[11][12][13] Use appropriate personal protective equipment (PPE), including chemical-

resistant gloves, splash goggles, a face shield, and protective clothing.

Storage: Store in a dry, cool, and well-ventilated place, separated from incompatible

materials such as water, strong bases, potassium, phosphorus, and metal oxides.[6][11][12]

Containers should be kept tightly closed.[12]

Spills: In case of a spill, absorb with dry sand or an inert absorbent. Do not use water.[12]

Ensure the area is isolated and ventilated.[2]
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Chronic Exposure Effects
Chronic exposure to selenium compounds may lead to a condition known as selenosis,

characterized by hair and nail loss, skin lesions, garlic-like breath, metallic taste, and

abnormalities of the nervous system.[7] It may also cause damage to the liver and kidneys.[4]

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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